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Compound of Interest

Compound Name: Pinacryptol yellow

Cat. No.: B1311117 Get Quote

A Comprehensive Resource for Researchers, Scientists, and Drug Development Professionals

Abstract
Pinacryptol Yellow, with the Chemical Abstracts Service (CAS) number 25910-85-4, is a

synthetic organic dye belonging to the quinoline class of compounds. This technical guide

provides a comprehensive overview of its chemical properties, a plausible synthesis route, and

its diverse applications, particularly as a fluorescent probe in biological imaging and as a pH

indicator. Detailed experimental protocols for its use in fluorescence microscopy, alongside a

discussion of its potential role in cellular signaling pathways, are presented. This document is

intended to serve as a foundational resource for researchers employing Pinacryptol Yellow in

their experimental workflows.

Chemical and Physical Properties
Pinacryptol Yellow, systematically named 6-ethoxy-1-methyl-2-[(E)-2-(3-

nitrophenyl)ethenyl]quinolinium methyl sulfate, is a yellow crystalline powder. Its key

physicochemical properties are summarized in the table below.
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Property Value Reference(s)

CAS Number 25910-85-4 [1]

Molecular Formula C₂₁H₂₂N₂O₇S [1]

Molecular Weight 446.47 g/mol [1]

Appearance Yellow crystalline powder

Melting Point 260-262 °C

Solubility Soluble in water

Synonyms

6-Ethoxy-1-methyl-2-(3-

nitrostyryl)quinolinium methyl

sulfate, Pinakryptol Yellow

Synthesis
A detailed, publicly available synthesis protocol for Pinacryptol Yellow is not readily found in

the searched literature. However, based on the synthesis of related quinoline compounds, a

plausible synthetic route can be proposed. The synthesis would likely involve a condensation

reaction between a substituted quinaldinium salt and an aromatic aldehyde.

Proposed Synthetic Pathway:

The synthesis of Pinacryptol Yellow can be envisioned in two main stages:

Formation of the Quinaldinium Salt Precursor: This would involve the synthesis of 6-ethoxy-

1-methylquinolinium methyl sulfate. This can be achieved by the methylation of 6-

ethoxyquinaldine.

Condensation Reaction: The resulting quinaldinium salt would then be condensed with 3-

nitrobenzaldehyde in the presence of a suitable base as a catalyst.
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Figure 1: Proposed synthetic pathway for Pinacryptol Yellow.

Note: This represents a generalized workflow. Optimization of reaction conditions, including

solvent, temperature, and reaction time, would be necessary to achieve a high yield and purity

of the final product.

Spectral Properties
Pinacryptol Yellow's utility as a fluorescent probe stems from its characteristic absorption and

emission spectra. While comprehensive spectral data is not available in a single source, the

following table summarizes the expected spectral properties based on related compounds and

general knowledge of fluorescent dyes.
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Parameter Wavelength (nm) Notes

Absorption Maximum (λabs) ~400-450
The exact maximum can be

solvent-dependent.

Emission Maximum (λem) ~500-550
Expected to be in the green-

yellow region of the spectrum.

Stokes Shift ~100

The difference between the

absorption and emission

maxima.

Fluorescence Quantum Yield

(ΦF)
Data not available

This value would need to be

experimentally determined.

Applications in Biological Research
Pinacryptol Yellow has emerged as a valuable tool in various biological research applications,

primarily due to its fluorescent properties.

Fluorescent Staining in Microscopy
Pinacryptol Yellow can be used as a fluorescent stain for visualizing cellular components. Its

lipophilic and cationic nature suggests it may accumulate in organelles with a negative

membrane potential, such as mitochondria.

Experimental Protocol: General Staining of Live Cells

This protocol provides a general framework for staining live cells with Pinacryptol Yellow for

fluorescence microscopy. Optimization will be required for specific cell types and experimental

conditions.

Cell Culture: Plate cells on glass-bottom dishes or coverslips suitable for microscopy and

culture until they reach the desired confluency.

Preparation of Staining Solution: Prepare a stock solution of Pinacryptol Yellow (e.g., 1 mM

in DMSO). On the day of the experiment, dilute the stock solution in a serum-free culture

medium or a suitable buffer (e.g., PBS) to the desired working concentration (typically in the

range of 100 nM to 1 µM).
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Staining: Remove the culture medium from the cells and wash once with a warm buffer. Add

the staining solution to the cells and incubate for 15-30 minutes at 37°C in a CO₂ incubator.

Washing: Remove the staining solution and wash the cells two to three times with a warm

buffer to remove excess dye.

Imaging: Add fresh, pre-warmed culture medium or buffer to the cells. Image the stained

cells using a fluorescence microscope equipped with appropriate filters for the excitation and

emission wavelengths of Pinacryptol Yellow (e.g., a filter set for DAPI or FITC, depending

on the precise spectral properties).

Start

Plate cells on
microscopy-compatible dishes

Prepare Pinacryptol Yellow
staining solution

Incubate cells with
staining solution

Wash cells to remove
excess dye

Image cells using
fluorescence microscopy

End
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Figure 2: General workflow for live-cell staining with Pinacryptol Yellow.

Mitochondrial Staining and Membrane Potential
The cationic nature of Pinacryptol Yellow suggests it may act as a mitochondrial membrane

potential probe. In healthy cells with a high mitochondrial membrane potential (ΔΨm), the dye

would be expected to accumulate in the mitochondria. A decrease in ΔΨm, an early indicator of

apoptosis, would lead to a reduction in its mitochondrial accumulation.

Experimental Protocol: Assessment of Mitochondrial Membrane Potential

This protocol outlines a method to assess changes in mitochondrial membrane potential using

Pinacryptol Yellow.

Cell Treatment: Culture cells as described above and treat with the experimental compounds

(e.g., an apoptosis inducer) for the desired duration. Include a positive control (e.g., a

mitochondrial uncoupler like FCCP) and a negative control (vehicle-treated cells).

Staining: Stain all cell populations with Pinacryptol Yellow as described in the general

staining protocol.

Imaging and Analysis: Acquire fluorescence images of the stained cells. Quantify the mean

fluorescence intensity within the mitochondria of a statistically significant number of cells for

each treatment group. A decrease in fluorescence intensity in the treated cells compared to

the control would indicate mitochondrial depolarization.
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Figure 3: Principle of Pinacryptol Yellow as a mitochondrial membrane potential probe.

Potential Involvement in Cellular Signaling
Preliminary information suggests a potential link between compounds related to Pinacryptol
Yellow and the Homeodomain-interacting protein kinase 3 (HIPK3) signaling pathway. HIPK3

is a serine/threonine kinase involved in the regulation of apoptosis and cell survival. Further

research is required to elucidate the specific interactions, if any, between Pinacryptol Yellow
and the HIPK3 pathway.
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Figure 4: Hypothetical interaction of Pinacryptol Yellow with the HIPK3 signaling pathway.

Safety and Handling
Pinacryptol Yellow should be handled with care in a laboratory setting. Standard personal

protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn.

Avoid inhalation of the powder and contact with skin and eyes. For detailed safety information,

refer to the Material Safety Data Sheet (MSDS) provided by the supplier.

Conclusion
Pinacryptol Yellow (CAS No. 25910-85-4) is a versatile fluorescent dye with significant

potential for applications in biological research. Its utility as a live-cell stain and a potential

indicator of mitochondrial membrane potential makes it a valuable tool for studying cellular

processes such as apoptosis. While further research is needed to fully characterize its spectral

properties, elucidate its precise mechanism of action in biological systems, and confirm its
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interactions with cellular signaling pathways, this technical guide provides a solid foundation for

its application in the laboratory. Researchers are encouraged to use the provided protocols as

a starting point and to optimize them for their specific experimental needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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